Cas no 919092-04-9 (2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-)

• Product Name: 2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-
• CAS No: 919092-04-9
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 766631
• PubChem ID: 71425684
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-
• 2-imino-8-methylchromene-3-carbothioamide
• 919092-04-9
• 2-Imino-8-methyl-2H-1-benzopyran-3-carbothioamide
• DTXSID00844466

• Inchi： 1S/C11H10N2OS/c1-6-3-2-4-7-5-8(11(13)15)10(12)14-9(6)7/h2-5,12H,1H3,(H2,13,15)
• InChI Key： YHHODNBNSJNVEA-UHFFFAOYSA-N
• SMILES： S=C(C1C(=N)OC2C(C)=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.2Ų